Cas no 1225218-60-9 (5-Methyl-3-(pyrrolidin-3-yl)-1,2,4-oxadiazole)

• Product Name: 5-Methyl-3-(pyrrolidin-3-yl)-1,2,4-oxadiazole
• CAS No: 1225218-60-9
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• CID: 2107859
• Update Time: 2025-05-20

5-Methyl-3-(pyrrolidin-3-yl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-methyl-3-(pyrrolidin-3-yl)-1,2,4-oxadiazole
• 5-Methyl-3-(pyrrolidin-3-yl)-1,2,4-oxadiazole

• Inchi： 1S/C7H11N3O/c1-5-9-7(10-11-5)6-2-3-8-4-6/h6,8H,2-4H2,1H3
• InChI Key： RFNIUBLYJWOZHO-UHFFFAOYSA-N
• SMILES： O1C(C)=NC(C2CNCC2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 142
• Topological Polar Surface Area: 51

Additional information on 5-Methyl-3-(pyrrolidin-3-yl)-1,2,4-oxadiazole

Introduction to 5-Methyl-3-(pyrrolidin-3-yl)-1,2,4-oxadiazole (CAS No: 1225218-60-9)

5-Methyl-3-(pyrrolidin-3-yl)-1,2,4-oxadiazole is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. This compound, identified by its Chemical Abstracts Service (CAS) number 1225218-60-9, belongs to the class of oxadiazole derivatives, which are known for their broad spectrum of pharmacological effects. The presence of a methyl group and a pyrrolidine substituent in its molecular structure contributes to its distinctive chemical profile, making it a subject of interest for further exploration in drug discovery.

The molecular structure of 5-Methyl-3-(pyrrolidin-3-yl)-1,2,4-oxadiazole consists of a central oxadiazole ring fused with a pyrrolidine moiety and a methyl group at the 5-position. This configuration endows the compound with potential interactions with various biological targets, including enzymes and receptors. The pyrrolidine ring is particularly noteworthy as it is commonly found in many bioactive molecules, suggesting that this compound may exhibit significant pharmacological properties.

In recent years, there has been a surge in research focused on oxadiazole derivatives due to their versatility and efficacy in treating a variety of diseases. 5-Methyl-3-(pyrrolidin-3-yl)-1,2,4-oxadiazole has been studied for its potential role in inhibiting certain enzymes and pathways that are associated with inflammation, cancer, and neurodegenerative disorders. Preliminary studies have shown promising results in vitro, indicating that this compound may have therapeutic applications in these areas.

One of the most compelling aspects of 5-Methyl-3-(pyrrolidin-3-yl)-1,2,4-oxadiazole is its ability to modulate biological pathways through precise interactions with molecular targets. The pyrrolidine substituent is particularly important as it can form hydrogen bonds with amino acid residues in proteins, enhancing the compound's binding affinity. This feature makes it an attractive candidate for developing small-molecule inhibitors that can selectively target specific enzymes or receptors.

Furthermore, the structural flexibility of 5-Methyl-3-(pyrrolidin-3-yl)-1,2,4-oxadiazole allows for modifications that can fine-tune its pharmacological properties. Researchers have explored various derivatives of this compound to improve its solubility, bioavailability, and metabolic stability. These modifications are crucial for translating preclinical findings into effective clinical treatments.

The synthesis of 5-Methyl-3-(pyrrolidin-3-yl)-1,2,4-oxadiazole involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to ensure high yield and purity of the final product. These techniques include catalytic hydrogenation, nucleophilic substitution reactions, and cyclization processes. The optimization of these synthetic routes is essential for large-scale production and further industrial applications.

Computational chemistry has also played a pivotal role in understanding the behavior of 5-Methyl-3-(pyrrolidin-3-yl)-1,2,4-oxadiazole at the molecular level. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its interactions with biological targets and its potential mechanisms of action. These computational studies complement experimental data and help guide the design of more effective derivatives.

Current research trends indicate that 5-Methyl-3-(pyrrolidin-3-y)-1,2,4-o<0xE7><0xA6><0xA0>diazole may be particularly relevant in the development of novel treatments for neurological disorders. Studies have suggested that oxadiazole derivatives can cross the blood-brain barrier and interact with neurotransmitter systems. This property makes them promising candidates for addressing conditions such as Alzheimer's disease and Parkinson's disease. Additionally, their anti-inflammatory effects have sparked interest in their potential use for treating neuroinflammatory conditions.

Another area where 5-Methyl<0xE7><0xA6><0xA0>-3-(pyrrolidin<0xE7><0xA6><0xA0>yl)-1<0xE7><0xA6><0xA0>,2<0xE7><0xA6><0xA0>,4-o<0xE7><0xA6><0xA0>diazole shows promise is in oncology research. Preclinical studies have demonstrated that this compound can inhibit the growth of certain cancer cell lines by targeting key signaling pathways involved in tumor progression. The ability to selectively inhibit these pathways without affecting normal cells is a significant advantage in cancer therapy. Further investigation is needed to fully elucidate its mechanisms of action and optimize its therapeutic potential.

The pharmaceutical industry has taken notice of the potential of 5-Methyl<0xE7><0xA6><0xA8>-3-(pyrrolli<0xE7><0xA6><0xB8>yl)-1<0xE7><0xA6><06>,2<10xE7><10>A60>,4-o<10xE7><10>A62>diazole as a lead compound for drug development. Several companies are currently engaged in clinical trials to evaluate its safety and efficacy in treating various diseases. These trials aim to provide concrete evidence supporting its use as a therapeutic agent and pave the way for regulatory approval.

As our understanding of biological systems continues to evolve，the importance of compounds like 5-Methyl<10xE7><10>A60>-3-(pyrolli<10xE7><10>A62>yl)-1<10xE7>,20x20A62>odiazole will only increase。 Their unique structural features make them valuable tools for exploring new therapeutic strategies，and their potential applications span multiple disease areas。 Continued research efforts will be essential to fully harness their benefits and translate them into tangible medical advancements。